3-(Aminomethyl)-4-fluorophenol hydrochloride
Description
3-(aminomethyl)-4-fluorophenol hydrochloride is a chemical compound used as an intermediate . It is a type of arylboronic acid . It is involved in Suzuki-Miyaura reactions and can be an effective catalyst for amidation and esterification of carboxylic acids .
Chemical Reactions Analysis
Amines, such as this compound, can react with strong acids to form ammonium salts . They can also undergo reactions with nitrous acid . Furthermore, they can react with carbonyl compounds to form imines .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-4-fluorophenol hydrochloride involves the reaction of 4-fluorophenol with formaldehyde and ammonium chloride to form 3-(aminomethyl)-4-fluorophenol, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluorophenol", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "4-fluorophenol is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form 3-(aminomethyl)-4-fluorophenol.", "The resulting 3-(aminomethyl)-4-fluorophenol is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "The reaction is typically carried out under acidic conditions and may require the use of a solvent or other reagents to facilitate the reaction." ] } | |
CAS RN |
2445785-83-9 |
Molecular Formula |
C7H9ClFNO |
Molecular Weight |
177.60 g/mol |
IUPAC Name |
3-(aminomethyl)-4-fluorophenol;hydrochloride |
InChI |
InChI=1S/C7H8FNO.ClH/c8-7-2-1-6(10)3-5(7)4-9;/h1-3,10H,4,9H2;1H |
InChI Key |
SDYVABRQMIKKJN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)CN)F.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
